Cas no 2229504-71-4 (1-(but-3-yn-2-yl)-2,3-dihydro-1H-indene)

• Product Name: 1-(but-3-yn-2-yl)-2,3-dihydro-1H-indene
• CAS No: 2229504-71-4
• MF: C₁₃H₁₄
• MW: 170.250263690948
• CID: 5993713
• PubChem ID: 165968699
• Update Time: 2025-08-05

1-(but-3-yn-2-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-2,3-dihydro-1H-indene
• 2229504-71-4
• EN300-1746642

• Inchi： 1S/C13H14/c1-3-10(2)12-9-8-11-6-4-5-7-13(11)12/h1,4-7,10,12H,8-9H2,2H3
• InChI Key： PYXYYZIVXUOTPG-UHFFFAOYSA-N
• SMILES： C1(C(C#C)C)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 170.109550447g/mol
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-2-yl)-2,3-dihydro-1H-indene

1-(But-3-yn-2-yl)-2,3-dihydro-1H-indene

The compound 1-(But-3-yn-2-yl)-2,3-dihydro-1H-indene (CAS No: 2229504-71-4) is a fascinating organic molecule with a unique structure and diverse applications in modern chemistry. This compound belongs to the class of indene derivatives, which have garnered significant attention due to their versatility in synthetic chemistry and their potential in materials science. The molecule features a bicyclic framework with a fused cyclohexene ring and a butynyl substituent, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(But-3-yn-2-yl)-2,3-dihydro-1H-indene and its derivatives. Researchers have explored various strategies, including transition-metal-catalyzed coupling reactions and organocatalytic processes, to construct this compound with high precision. These methods not only enhance the scalability of the synthesis but also pave the way for the exploration of its functional properties.

One of the most notable applications of 1-(But-3-yn-2-yl)-2,3-dihydro-1H-indene lies in its role as a building block for more complex molecular architectures. Its ability to undergo further functionalization has made it a valuable precursor in the synthesis of advanced materials, such as organic semiconductors and stimuli-responsive polymers. For instance, studies have demonstrated that derivatives of this compound can exhibit remarkable electronic properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The incorporation of the butynyl group into the indene framework introduces interesting steric and electronic effects that can be exploited for tuning the molecule's reactivity and functionality. Recent research has focused on leveraging these effects to develop novel catalytic systems and sensors. For example, 1-(But-3-yn-2-yl)-2,3-dihydro-1H-indene has been employed as a ligand in transition-metal catalysts for selective transformations of alkenes and alkynes, showcasing its potential in asymmetric catalysis.

In addition to its synthetic applications, 1-(But-3-yndiol)-indene has also found relevance in biological systems. Studies have indicated that certain derivatives of this compound possess bioactive properties, such as antioxidant and anti-inflammatory activities. These findings have sparked interest in exploring its potential as a lead compound for drug discovery efforts.

From an analytical standpoint, the characterization of 1-(Butyryl)-indene has been significantly enhanced by modern spectroscopic techniques. Advanced NMR spectroscopy and mass spectrometry methods have provided detailed insights into its molecular structure and dynamic behavior. These advancements have not only improved our understanding of the compound's properties but also facilitated its integration into various chemical workflows.

Looking ahead, the continued exploration of 1-(Butyryl)-indene is expected to yield further breakthroughs in both fundamental chemistry and applied sciences. Its unique combination of structural features and functional versatility positions it as a key player in the development of next-generation materials and therapeutic agents.